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A Note on the Topic: Initial searches for "3-(3-hydroxypropyl)-1,3-dimethylurea” did not yield
sufficient public data to construct an in-depth technical guide. This suggests the compound
may be novel, proprietary, or referred to by a different nomenclature not widely indexed.
Consequently, this guide will focus on the closely related and industrially significant compound,
1,3-dimethylurea. The structural difference is the absence of the 3-hydroxypropyl group on one
of the nitrogen atoms. This guide will provide the requested in-depth technical information for
1,3-dimethylurea, which serves as a foundational molecule with extensive applications.

Introduction and Nomenclature

1,3-Dimethylurea (DMU), a symmetrically substituted derivative of urea, is a versatile organic
compound with significant industrial applications.[1][2] It serves as a crucial intermediate in the
synthesis of a wide array of products, from pharmaceuticals and agrochemicals to textiles and
polymers.[3][4] Its unique chemical properties, stemming from the presence of two methyl
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groups on its nitrogen atoms, differentiate it from urea and other derivatives, making it a
valuable reagent in organic synthesis.[5][6]

This document provides a comprehensive technical overview of 1,3-dimethylurea, intended for
researchers, scientists, and professionals in drug development and chemical manufacturing. It
will cover its chemical and physical properties, synthesis methodologies, key applications with
a focus on its role in pharmaceuticals and agriculture, and essential safety and handling
protocols.

Synonyms and Identifiers:

Identifier Value
IUPAC Name 1,3-dimethylurea
Preferred IUPAC Name N,N'-Dimethylurea[3]

DMU, sym-Dimethylurea, Symmetric
Common Synonyms )
dimethylurea[7]

CAS Number 96-31-1[3][8]

EC Number 202-498-7[3][8]
Molecular Formula Cs3HsN20J[2][3]
Molecular Weight 88.11 g/mol [2][3]

Physicochemical Properties

1,3-Dimethylurea is a white crystalline solid at room temperature.[5][9] It is characterized by its
high solubility in water and other polar solvents.[9][10] The key physicochemical properties are
summarized below:
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Property Value

Colorless or white crystalline powder/crystals[3]
Appearance

[5]
Melting Point 101-107 °C[11][12]
Boiling Point 268-270 °C[11][12]
Density 1.142 g/cm3[11]
Water Solubility 765 g/L at 21.5 °C[11]
Vapor Pressure 0.00042 hPa at 20 °C[11]
log KOW -0.783[11]

Synthesis of 1,3-Dimethylurea

The industrial synthesis of 1,3-dimethylurea is primarily achieved through the reaction of urea
with methylamine.[13] This process is conducted under elevated temperature and pressure.

General Reaction Scheme

The overall reaction involves the substitution of the amino groups in urea with methylamine,

Methylamine
(CH3NH2)

releasing ammonia as a byproduct.

Urea
(NH2)2CO
1,3-Dimethylurea

(CH3NH)2CO

2 NH3

Ammonia
(NH3)
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Caption: General synthesis of 1,3-dimethylurea from urea and methylamine.

Step-by-Step Experimental Protocol

The synthesis of 1,3-dimethylurea from urea and methylamine is an exothermic and
spontaneous reaction that follows pseudo-first-order kinetics.[14]

e Reactant Preparation: Molten urea is charged into a reactor.[13][14]

o Reaction Initiation: Gaseous methylamine is introduced into the molten urea under agitation.
[14]

o Temperature and Pressure Control: The reaction is typically carried out at temperatures
between 140-175°C.[13][14] Precise temperature control is crucial as higher temperatures
can lead to decomposition and side reactions.[14]

e Reaction Monitoring: The progress of the reaction can be monitored using techniques like
High-Performance Liquid Chromatography (HPLC) to determine the concentration of 1,3-
dimethylurea.[14]

e Product Isolation and Purification: Upon completion, the reaction mixture is cooled, and the
solid 1,3-dimethylurea is isolated. Purification can be achieved through recrystallization from
a suitable solvent.

Synthesis Workflow

Final Product:
1,3-Dimethylurea

Controlled Heatin,

(140175°0) Reaction Monitoring (HPLC) Cooling and Crystallization

Charge Reactor with Urea Introduce Methylamine Gas

Click to download full resolution via product page

Caption: Workflow for the synthesis of 1,3-dimethylurea.

Applications in Research and Industry
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1,3-Dimethylurea is a versatile building block in organic synthesis with numerous applications.
[1][15]

Pharmaceutical Synthesis

A primary application of 1,3-dimethylurea is in the synthesis of pharmaceuticals.[13] It is a key
precursor for the production of caffeine and theophylline, which are widely used as stimulants
and bronchodilators.[7] It is also used in the synthesis of other active pharmaceutical
ingredients (APIs), including nifedipine hydrochloride.[7][13]

1,3-Dimethylurea

Theophylline Nifedipine Hydrochloride Other APIs

Click to download full resolution via product page

Caption: 1,3-Dimethylurea as a precursor in pharmaceutical synthesis.

Agrochemicals

In the agricultural sector, 1,3-dimethylurea and its derivatives are utilized in the formulation of
herbicides and pesticides.[1] A significant application is its role as a urease inhibitor in
fertilizers.[3] By slowing down the enzymatic hydrolysis of urea, it reduces the loss of nitrogen
as ammonia gas, thereby improving the efficiency of nitrogen uptake by plants.[3] This leads to
enhanced crop yields and reduced environmental pollution.[3][16]

Textile Industry

1,3-Dimethylurea is an important intermediate in the production of formaldehyde-free easy-care
finishing agents for textiles.[3][4] These agents improve the wrinkle resistance and durability of
fabrics without the health concerns associated with formaldehyde.[3]

Other Industrial Uses
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Other applications of 1,3-dimethylurea include its use in the synthesis of resins, as a solvent in
certain chemical reactions, and in the formulation of paints and cleaning agents.[6][9][12]

Safety and Handling

1,3-Dimethylurea is considered to have low toxicity.[3] However, as with any chemical, proper
safety precautions should be observed.

e Handling: Handle in a well-ventilated area, wearing appropriate personal protective
equipment (PPE), including gloves and safety glasses.[17][18] Avoid the formation of dust.
[17][18]

o Storage: Store in a cool, dry place in a tightly sealed container, protected from moisture.[7]
[17] It should be segregated from nitrites, as carcinogenic nitrosoureas may be formed.[11]

o First Aid:

o Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult
a physician.[17][18]

o Skin Contact: Wash off with soap and plenty of water.[17][18]

o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.[17][18]

o Ingestion: Do NOT induce vomiting. Rinse mouth with water and consult a physician.[17]

» Disposal: Dispose of surplus and non-recyclable solutions through a licensed disposal
company.

Conclusion

1,3-Dimethylurea is a chemical intermediate of significant industrial importance. Its versatile
reactivity and favorable physicochemical properties make it a cornerstone in the synthesis of a
wide range of products, most notably pharmaceuticals like caffeine and theophylline, as well as
in the formulation of advanced agrochemicals and textile finishing agents. A thorough
understanding of its synthesis, properties, and safe handling is essential for its effective and
responsible use in research and industrial applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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